Cas no 1804932-70-4 (Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate)

• Product Name: Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate
• CAS No: 1804932-70-4
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 4953351
• Update Time: 2025-10-12

Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate

• Inchi： 1S/C10H7F2NO4/c1-16-9(15)6-3-8(17-10(11)12)5(4-13)2-7(6)14/h2-3,10,14H,1H3
• InChI Key： KVGQPFWSEAKZKO-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=C(C(C(=O)OC)=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate

Comprehensive Overview of Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate (CAS No. 1804932-70-4)

Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate (CAS No. 1804932-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoate core with cyano, difluoromethoxy, and hydroxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₇F₂NO₄, reflects its potential for high reactivity and selectivity in chemical transformations.

In recent years, the demand for fluorinated compounds like Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in how the difluoromethoxy group enhances metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. This compound's cyano group also offers a handle for further derivatization, aligning with trends in click chemistry and fragment-based drug discovery.

The synthesis of Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate typically involves multi-step reactions, including esterification, halogenation, and nucleophilic substitution. Optimizing these processes is a hot topic in green chemistry forums, where users often search for solvent-free reactions or catalytic methods to reduce environmental impact. Its CAS No. 1804932-70-4 serves as a critical identifier in patent literature and regulatory databases, emphasizing its commercial relevance.

Beyond pharmaceuticals, this compound's hydroxybenzoate scaffold is explored in UV absorbers and polymer stabilizers, addressing growing concerns about material durability. Discussions on platforms like ResearchGate often highlight its potential in sustainable packaging innovations. The difluoromethoxy moiety’s role in improving lipophilicity is another frequently searched subtopic, especially in medicinal chemistry circles.

Analytical characterization of Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate relies on techniques like HPLC, NMR, and mass spectrometry, with researchers sharing optimized protocols on open-access journals. Its stability under various pH conditions is a common query in formulation science communities, reflecting its practical challenges. The compound’s CAS No. 1804932-70-4 also facilitates precise tracking in supply chain databases, ensuring quality control.

In summary, Methyl 4-cyano-5-difluoromethoxy-2-hydroxybenzoate exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span from drug intermediates to advanced materials, resonating with trends like precision synthesis and eco-friendly manufacturing. As interest in fluorine chemistry grows, this compound’s role is poised to expand, making it a staple in both academic and industrial settings.